Cas no 1560314-86-4 (4-(3,4-dimethylcyclohexyl)aminopentan-1-ol)

• Product Name: 4-(3,4-dimethylcyclohexyl)aminopentan-1-ol
• CAS No: 1560314-86-4
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 5180940
• PubChem ID: 75356490
• Update Time: 2025-06-08

4-(3,4-dimethylcyclohexyl)aminopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 4-[(3,4-dimethylcyclohexyl)amino]-
• 4-(3,4-dimethylcyclohexyl)aminopentan-1-ol

• Inchi： 1S/C13H27NO/c1-10-6-7-13(9-11(10)2)14-12(3)5-4-8-15/h10-15H,4-9H2,1-3H3
• InChI Key： YBAXCQOGTDDKAZ-UHFFFAOYSA-N
• SMILES： C(O)CCC(NC1CCC(C)C(C)C1)C

Additional information on 4-(3,4-dimethylcyclohexyl)aminopentan-1-ol

4-(3,4-Dimethylcyclohexyl)aminopentan-1-ol: An Emerging Compound in Medicinal Chemistry

4-(3,4-Dimethylcyclohexyl)aminopentan-1-ol (CAS No. 1560314-86-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amines and features a cyclohexyl ring with two methyl substituents, making it an intriguing candidate for various biological studies.

The structure of 4-(3,4-dimethylcyclohexyl)aminopentan-1-ol is characterized by a five-carbon chain with an amino group at the terminal position and a substituted cyclohexyl ring attached to the third carbon. The presence of the dimethylcyclohexyl moiety imparts significant steric and electronic effects, which can influence the compound's biological activity and pharmacokinetic properties. Recent research has focused on elucidating the conformational flexibility and stability of this compound, which are crucial for understanding its behavior in biological systems.

In terms of synthesis, 4-(3,4-dimethylcyclohexyl)aminopentan-1-ol can be prepared through a multi-step process involving the reaction of 3,4-dimethylcyclohexanone with an appropriate amine and subsequent reduction steps. The synthetic route is highly optimized to ensure high yields and purity, making it suitable for large-scale production. Advanced techniques such as chiral catalysis and asymmetric synthesis have been employed to enhance the enantioselectivity of the final product, which is essential for pharmaceutical applications.

The biological activity of 4-(3,4-dimethylcyclohexyl)aminopentan-1-ol has been extensively studied in recent years. Initial screening revealed that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. Further investigations have shown that it can modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. Additionally, preliminary studies have indicated that 4-(3,4-dimethylcyclohexyl)aminopentan-1-ol may have neuroprotective effects, which could be beneficial in treating neurodegenerative disorders.

One of the most exciting areas of research involving 4-(3,4-dimethylcyclohexyl)aminopentan-1-ol is its potential as a drug delivery agent. The compound's amphiphilic nature allows it to form stable micelles or liposomes, which can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. This property makes it an attractive candidate for developing novel drug delivery systems that can improve therapeutic outcomes while reducing side effects.

Recent clinical trials have provided valuable insights into the safety and efficacy of 4-(3,4-dimethylcyclohexyl)aminopentan-1-ol. Phase I trials have demonstrated that the compound is well-tolerated by patients with minimal adverse effects. These findings have paved the way for more advanced clinical studies to evaluate its therapeutic potential in specific disease conditions. Ongoing Phase II trials are focusing on assessing the compound's efficacy in treating chronic inflammatory conditions such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 4-(3,4-dimethylcyclohexyl)aminopentan-1-ol has also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent. Additionally, its low toxicity profile makes it suitable for long-term use in chronic conditions.

In conclusion, 4-(3,4-dimethylcyclohexyl)aminopentan-1-ol (CAS No. 1560314-86-4) is a promising compound with diverse applications in medicinal chemistry. Its unique structure and biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing our understanding of various diseases and developing new therapeutic strategies.